Cas no 1805058-19-8 (3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805058-19-8
• MF: C₉H₄F₆N₂
• MW: 254.131882667542
• CID: 4886624
• Update Time: 2025-06-10

3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H4F6N2/c10-7(11)6-5(9(13,14)15)3-4(1-2-16)17-8(6)12/h3,7H,1H2
• InChI Key： WULGXHWMYCTNHU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=NC(=C1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile

Professional Introduction to 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805058-19-8)

3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, identified by the CAS number 1805058-19-8, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial utility.

The molecular structure of 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile incorporates multiple fluorinated substituents, including a difluoromethyl group, a fluoro atom, and a trifluoromethyl group. These fluorine-containing moieties are strategically positioned on the pyridine ring and the acetonitrile side chain, contributing to the compound's distinct chemical properties and reactivity. The presence of these electronegative atoms enhances the compound's lipophilicity, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated pyridines as key structural motifs in drug discovery and development. The< strong>Difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles, such as bioavailability and metabolic stability. Additionally, the fluoro and trifluoromethyl groups contribute to the compound's interaction with enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents.

The synthesis of 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The complexity of its synthesis underscores the compound's significance in synthetic chemistry and its potential as a building block for more complex molecules.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting various diseases. For instance, recent studies have highlighted the role of fluorinated pyridines in inhibiting kinases and other enzymes involved in cancer pathways. The< strong>Difluoromethyl-substituted pyridines have shown promising activity in preclinical models due to their ability to modulate enzyme activity and reduce off-target effects.

The< strong>fluoro- and< strong>trifluoromethyl-containing moieties also contribute to the compound's ability to interact with biological targets in a specific manner. These groups can enhance binding affinity by influencing electronic distributions and steric interactions at the active site of enzymes or receptors. This specificity is crucial for developing drugs with high efficacy and minimal side effects.

In addition to pharmaceutical applications, 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile has potential uses in agrochemicals. Fluorinated compounds are known for their enhanced stability against environmental degradation, making them suitable for use as intermediates in pesticide formulations. The unique properties of this compound could lead to the development of new crop protection agents with improved performance characteristics.

The chemical properties of this compound also make it a valuable tool for research purposes. Its reactivity allows chemists to explore new synthetic pathways and develop innovative methodologies for constructing complex molecules. Furthermore, its well-defined structure provides a basis for studying the effects of fluorination on molecular properties and biological activity.

The< strong>Difluoromethyl,< strong>fluoro,andtrifluoromethyl-substituted pyridines have been extensively studied for their role in modulating biological processes. These substituents can influence drug metabolism by affecting enzyme interactions and can also enhance drug delivery systems by improving membrane permeability. The combination of these features makes this compound a versatile tool for drug discovery.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805058-19-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features, including multiple fluorinated substituents, contribute to its versatility as a scaffold for drug development and an intermediate in chemical synthesis. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an important role in advancing scientific knowledge and innovation.